Cas no 1179602-83-5 (1-(3-fluorophenyl)-4-methoxybutan-2-one)

• Product Name: 1-(3-fluorophenyl)-4-methoxybutan-2-one
• CAS No: 1179602-83-5
• MF: C₁₁H₁₃FO₂
• MW: 196.218127012253
• CID: 4575491
• Update Time: 2025-08-05

1-(3-fluorophenyl)-4-methoxybutan-2-one Chemical and Physical Properties

Names and Identifiers

• 1-(3-fluorophenyl)-4-methoxybutan-2-one

• Inchi： 1S/C11H13FO2/c1-14-6-5-11(13)8-9-3-2-4-10(12)7-9/h2-4,7H,5-6,8H2,1H3
• InChI Key： HXUOMIWYIWRVPC-UHFFFAOYSA-N
• SMILES： C(C1=CC=CC(F)=C1)C(=O)CCOC

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Halobenzenes Fluorobenzenes

Additional information on 1-(3-fluorophenyl)-4-methoxybutan-2-one

Comprehensive Overview of 1-(3-fluorophenyl)-4-methoxybutan-2-one (CAS No. 1179602-83-5)

1-(3-fluorophenyl)-4-methoxybutan-2-one, with the CAS registry number 1179602-83-5, is a fluorinated organic compound that has garnered significant attention in pharmaceutical and agrochemical research. This compound belongs to the family of aryl ketones, characterized by a methoxybutanone backbone substituted with a 3-fluorophenyl group. Its unique structural features make it a valuable intermediate in the synthesis of bioactive molecules, particularly in the development of central nervous system (CNS) therapeutics and antimicrobial agents.

The growing interest in fluorinated compounds like 1-(3-fluorophenyl)-4-methoxybutan-2-one stems from their enhanced metabolic stability and bioavailability, which are critical factors in drug design. Researchers are increasingly exploring its potential applications in neurodegenerative disease treatments, such as Alzheimer's and Parkinson's, due to its ability to modulate neurotransmitter activity. Additionally, its role in green chemistry initiatives highlights its compatibility with sustainable synthesis methods, aligning with global trends toward eco-friendly pharmaceutical production.

From a synthetic chemistry perspective, 1-(3-fluorophenyl)-4-methoxybutan-2-one is often synthesized via Friedel-Crafts acylation or Grignard reactions, followed by selective fluorination. Its 3-fluorophenyl moiety contributes to its lipophilicity, improving membrane permeability—a property highly sought after in drug discovery. Analytical techniques such as HPLC, NMR spectroscopy, and mass spectrometry are routinely employed to characterize its purity and structural integrity.

In the context of user-searched queries, common questions include: "What are the applications of 1-(3-fluorophenyl)-4-methoxybutan-2-one in medicine?" and "How does fluorination impact the reactivity of aryl ketones?" Addressing these, the compound's versatility in medicinal chemistry is evident, with studies suggesting its utility in enzyme inhibition and receptor binding. Furthermore, its stability under physiological conditions makes it a promising candidate for prodrug development.

Another trending topic is the integration of AI-driven drug discovery tools to optimize the synthesis of compounds like 1-(3-fluorophenyl)-4-methoxybutan-2-one. Machine learning models are being used to predict its ADME properties (Absorption, Distribution, Metabolism, Excretion), accelerating the identification of lead compounds. This aligns with the broader industry shift toward computational chemistry and high-throughput screening.

In summary, 1-(3-fluorophenyl)-4-methoxybutan-2-one (CAS No. 1179602-83-5) represents a multifaceted compound with applications spanning pharmaceuticals, agrochemicals, and material science. Its fluorinated aromatic core and methoxybutanone chain offer a robust platform for innovation, particularly in addressing contemporary challenges in drug delivery and sustainable chemistry. As research progresses, its role in next-generation therapeutics is expected to expand, driven by advancements in synthetic methodologies and computational modeling.